Cas no 55-47-0 ()

• CAS No: 55-47-0
• MF: C₁₇H₂₄ClNO₃
• MW: 325.830364227295
• CID: 6685098
• PubChem ID: 92132516

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C17H23NO3.ClH/c1-18-13-7-8-14(18)10-15(9-13)21-17(20)16(11-19)12-5-3-2-4-6-12;/h2-6,13-16,19H,7-11H2,1H3;1H/t13-,14+,15?,16-;/m0./s1
• InChI Key： OJIPQOWZZMSBGY-QJUJUZMZSA-N
• SMILES： Cl.O(C([C@@H](CO)C1C=CC=CC=1)=O)C1C[C@@H]2CC[C@H](C1)N2C

Computed Properties

• Exact Mass: 325.1444713g/mol
• Monoisotopic Mass: 325.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų